2-(3-Methylbutyl)cycloheptan-1-ol

• Molecular Formula: C12H24O
• Molecular Weight: 184.32 g/mol
• IUPAC Name: 2-(3-methylbutyl)cycloheptan-1-ol
• InChI: InChI=1S/C12H24O/c1-10(2)8-9-11-6-4-3-5-7-12(11)13/h10-13H,3-9H2,1-2H3
• InChI Key: SLMXYWNPFWVJER-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1CCCCCC1O

Description

2-(3-Methylbutyl)cycloheptan-1-ol is a secondary alcohol characterized by a seven-membered cycloheptane ring substituted with a hydroxyl group (-OH) at position 1 and a branched 3-methylbutyl (isoamyl) chain at position 2. Its molecular formula is C₁₂H₂₂O, with a molecular weight of 182.3 g/mol. The cycloheptane ring introduces conformational flexibility compared to smaller cycloalkanes (e.g., cyclohexane), while the isoamyl group contributes steric bulk, influencing solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methylbutyl)cycloheptan-1-ol typically involves the reaction of cycloheptanone with 3-methylbutylmagnesium bromide (Grignard reagent) under anhydrous conditions. The reaction proceeds as follows:

Formation of Grignard Reagent: 3-methylbutyl bromide is reacted with magnesium in dry ether to form 3-methylbutylmagnesium bromide.

Addition to Cycloheptanone: The Grignard reagent is then added to cycloheptanone, resulting in the formation of the desired alcohol after hydrolysis.

Industrial Production Methods

Industrial production of 2-(3-Methylbutyl)cycloheptan-1-ol may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2-(3-Methylbutyl)cycloheptan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form the corresponding alkane using reducing agents like lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), Chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4)

Substitution: Thionyl chloride (SOCl2), Phosphorus tribromide (PBr3)

Major Products Formed

Oxidation: Cycloheptanone, Cycloheptanoic acid

Reduction: 2-(3-Methylbutyl)cycloheptane

Substitution: 2-(3-Methylbutyl)cycloheptyl chloride, 2-(3-Methylbutyl)cycloheptyl bromide

Scientific Research Applications

2-(3-Methylbutyl)cycloheptan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Methylbutyl)cycloheptan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, influencing their structure and function. The compound may also interact with enzymes, altering their activity and leading to various biochemical effects.

Comparison with Similar Compounds

Cycloheptanol Derivatives

rac-(1R,2R)-2-(Methylamino)cycloheptan-1-ol (C₈H₁₇NO, MW 143.2 g/mol) shares the cycloheptanol backbone but substitutes the isoamyl group with a methylamino (-NHCH₃) group. Key differences include:

• Functional Group: The amino group enhances polarity and hydrogen-bonding capacity, increasing water solubility compared to the hydrophobic isoamyl chain in 2-(3-Methylbutyl)cycloheptan-1-ol.
• Reactivity: The amino group enables nucleophilic reactions (e.g., acylation), whereas the hydroxyl group in the target compound may undergo oxidation or esterification.
• Applications: Amino-substituted analogs are explored in drug discovery (e.g., neurotransmitter analogs), while the isoamyl-substituted compound may serve as a lipophilic scaffold .

3-Methylbutyl-Substituted Compounds

3-Methylbutyl S-2-diisopropylaminoethyl methylphosphonothiolate (C₁₄H₃₂NO₂PS, MW 317.44 g/mol) features a 3-methylbutyl group linked to a phosphonothioate ester. Contrasts include:

• Functional Group: The phosphonothioate ester is electrophilic and hydrolytically unstable, unlike the stable alcohol group in the target compound.
• Bioactivity: Phosphonothiolates are associated with neurotoxicity (e.g., nerve agents), whereas the alcohol is likely less toxic and more amenable to pharmaceutical applications.
• Stereochemistry: The target compound’s chiral centers (from the cycloheptane ring) contrast with the phosphonothiolate’s planar phosphorus center .

Simple Alcohols

2-Methylpentan-1-ol (C₆H₁₄O, MW 102.17 g/mol), a primary alcohol, differs in:

• Structure : A linear chain vs. the bicyclic structure of the target compound.
• Physical Properties : Lower boiling point (~140°C) due to reduced molecular weight and weaker van der Waals forces.
• Solubility : Higher water solubility (3.5 g/L at 20°C) compared to the hydrophobic cycloheptane-based alcohol .

Data Table: Key Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Key Properties
2-(3-Methylbutyl)cycloheptan-1-ol	C₁₂H₂₂O	182.3	Secondary alcohol	High lipophilicity; chiral centers; potential as a synthetic intermediate
rac-(1R,2R)-2-(Methylamino)cycloheptan-1-ol	C₈H₁₇NO	143.2	Amino alcohol	Enhanced solubility; applications in chiral drug synthesis
3-Methylbutyl phosphonothiolate	C₁₄H₃₂NO₂PS	317.44	Phosphonothioate ester	Neurotoxic; hydrolytically unstable
2-Methylpentan-1-ol	C₆H₁₄O	102.17	Primary alcohol	High volatility; used in fragrances and solvents